591-12-8

alpha-Angelica lactone

In Stock

• CAS RN:
• 591-12-8

• Formula:
• C5H6O2

• InChI:
• InChI=1S/C5H6O2/c1-4-2-3-5(6)7-4/h2H,3H2,1H3

• InChIKey:
• QOTQFLOTGBBMEX-UHFFFAOYSA-N

• α -Angelica lactone, a cyclic lactone that occurs naturally in tobacco, is generally used in tobacco flavoring.
  Alpha-angelica lactone is an angelica lactone and a butenolide. It derives from a but-3-en-4-olide. It is a tautomer of a beta-angelica lactone.
  

2,8-Dibromo-6,12-diphenylbenzo[c][1,5]benzodiazocine

In Stock

• CAS RN:
• 5591-12-8

• Formula:
• C26H16Br2N2

• InChI:
• InChI=1S/C26H16Br2N2/c27-19-11-13-23-21(15-19)25(17-7-3-1-4-8-17)29-24-14-12-20(28)16-22(24)26(30-23)18-9-5-2-6-10-18/h1-16H

• InChIKey:
• DWHGYMPQKILKKC-JOHVSHHLSA-N

• 2,8-Dibromo-6,12-diphenylbenzo[c][1,5]benzodiazocine is a useful research compound. Its molecular formula is C26H16Br2N2 and its molecular weight is 516.236. The purity is usually 95%.

3,4'-Dimethoxybiphenyl

Usually In Stock

• CAS RN:
• 84591-12-8

• Formula:
• C14H14O2

• InChI:
• InChI=1S/C14H14O2/c1-15-13-8-6-11(7-9-13)12-4-3-5-14(10-12)16-2/h3-10H,1-2H3

• InChIKey:
• FLGIATBXANRPOT-UHFFFAOYSA-N

• 3,4'-Dimethoxybiphenyl is a useful research compound. Its molecular formula is C14H14O2 and its molecular weight is 214.264. The purity is usually 95%.

Colorfix

• CAS RN:
• 26591-12-8

• Formula:
• C3H4N4O

• InChI:
• InChI=1S/C3H4N4O/c4-1-7(2-8)3(5)6/h2H,(H3,5,6)

• InChIKey:
• RMUPNSINHUOUPL-UHFFFAOYSA-N

• Colorfix is a useful research compound. Its molecular formula is C3H4N4O and its molecular weight is 112.09 g/mol. The purity is usually 95%.

Trimethylsilyl 2-methoxyacetate

• CAS RN:
• 63591-12-8

• Formula:
• C6H14O3Si

• InChI:
• InChI=1S/C6H14O3Si/c1-8-5-6(7)9-10(2,3)4/h5H2,1-4H3

• InChIKey:
• KKFWQXJBWDWATB-UHFFFAOYSA-N

• Trimethylsilyl 2-methoxyacetate is a useful research compound. Its molecular formula is C6H14O3Si and its molecular weight is 162.26 g/mol. The purity is usually 95%.

6,8-Dichloro-3-(4-methoxyphenyl)-4-methylchromen-2-one

In Stock

• CAS RN:
• 262591-12-8

• Formula:
• C17H12Cl2O3

• InChI:
• InChI=1S/C17H12Cl2O3/c1-9-13-7-11(18)8-14(19)16(13)22-17(20)15(9)10-3-5-12(21-2)6-4-10/h3-8H,1-2H3

• InChIKey:
• UHFRSPCRJARCBI-UHFFFAOYSA-N

• 6,8-Dichloro-3-(4-methoxyphenyl)-4-methylchromen-2-one is a useful research compound. Its molecular formula is C17H12Cl2O3 and its molecular weight is 335.2 g/mol. The purity is usually 95%.

N-(3-acetyl-2-methyl-1-(phenylsulfonyl)-1H-indol-5-yl)benzenesulfonamide

In Stock

• CAS RN:
• 102591-12-8

• Formula:
• C23H20N2O5S2

• InChI:
• InChI=1S/C23H20N2O5S2/c1-16-23(17(2)26)21-15-18(24-31(27,28)19-9-5-3-6-10-19)13-14-22(21)25(16)32(29,30)20-11-7-4-8-12-20/h3-15,24H,1-2H3

• InChIKey:
• YDKZLTDIRITUQJ-UHFFFAOYSA-N

• N-(3-acetyl-2-methyl-1-(phenylsulfonyl)-1H-indol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H20N2O5S2 and its molecular weight is 468.5g/mol. The purity is usually 95%.

N-[(2,6-difluorophenyl)methyl]cyclobutanamine

Usually In Stock

• CAS RN:
• 1250591-12-8

• Formula:
• C11H13F2N

• InChI:
• InChI=1S/C11H13F2N/c12-10-5-2-6-11(13)9(10)7-14-8-3-1-4-8/h2,5-6,8,14H,1,3-4,7H2

• InChIKey:
• JHQOOPOKZZVIRR-UHFFFAOYSA-N

• N-[(2,6-difluorophenyl)methyl]cyclobutanamine is a useful research compound. Its molecular formula is C11H13F2N and its molecular weight is 197.22 g/mol. The purity is usually 95%.